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Compound of Interest

Compound Name: 2-Benzylidenecyclohexanone

Cat. No.: B1582358

Essential Safety and Handling Guide for 2-
Benzylidenecyclohexanone

For Immediate Reference by Laboratory Professionals

This guide provides critical safety protocols, operational procedures, and disposal plans for
handling 2-Benzylidenecyclohexanone (CAS No. 5682-83-7) in a laboratory setting. The
information is intended to supplement, not replace, your institution's established safety
protocols and the product's Safety Data Sheet (SDS).

I. Core Safety and Hazard Information

2-Benzylidenecyclohexanone is classified as a hazardous substance that can cause skin,
eye, and respiratory irritation.[1][2] Adherence to proper safety measures is imperative to
minimize exposure and ensure a safe working environment.

Quantitative Data Summary

While specific occupational exposure limits (OELs) have not been established for 2-
Benzylidenecyclohexanone by major regulatory bodies, the following physical and chemical
properties are crucial for safe handling and storage.[3]
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Property Value Source
CAS Number 5682-83-7 [1114]
Molecular Formula C13H140 [1][2]
Molecular Weight 186.25 g/mol [1112]14]
Appearance Light yellow to brown 5]
powder/crystal
Melting Point 53-55 °C [1]
Boiling Point 180-184 °C at 14 mmHg [1]
Flash Point 180-184 °C at 14mm [1]
Storage Temperature Refrigerated

Il. Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)

A systematic approach to handling 2-Benzylidenecyclohexanone is essential to prevent
accidental exposure. The following step-by-step guide outlines the necessary precautions and
PPE.

A. Engineering Controls

» Ventilation: Always handle 2-Benzylidenecyclohexanone in a well-ventilated area. A
certified chemical fume hood is required to minimize the inhalation of dust or vapors.

o Emergency Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in close proximity to the workstation.[3]

B. Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-Benzylidenecyclohexanone:
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles
conforming to EN166 (EU) or
NIOSH (US) standards. A face
shield should be worn if there

is a risk of splashing.

Protects against eye irritation

from dust or splashes.[3]

Hand Protection

Chemical-resistant gloves.
Nitrile gloves are a suitable
option for incidental contact.
For extended contact, consider
thicker, reusable gloves and
always inspect for degradation

or punctures before use.

Prevents skin irritation upon
contact.[6][7]

Body Protection

A flame-retardant lab coat. For
larger quantities or increased
risk of splashing, chemical-
resistant coveralls are

recommended.

Protects skin from accidental

spills.[3]

Respiratory Protection

For operations that may
generate significant dust or
aerosols, a NIOSH-approved
respirator with an appropriate

particulate filter is necessary.

Prevents respiratory tract

irritation.[1]

C. Handling Protocol

e Pre-Handling:

o Read and understand the Safety Data Sheet (SDS) for 2-Benzylidenecyclohexanone.

o Ensure all necessary PPE is available and in good condition.

o Confirm that the chemical fume hood is functioning correctly.

e During Handling:
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[e]

Avoid the formation of dust and aerosols.[3]

o

Weigh and transfer the chemical within the fume hood.

[¢]

Keep containers tightly closed when not in use.[3]

Wash hands thoroughly after handling, even if gloves were worn.[3]

[¢]

e Post-Handling:
o Clean the work area thoroughly.
o Properly remove and dispose of contaminated PPE.

o Store 2-Benzylidenecyclohexanone in a cool, dry, and well-ventilated place, away from
incompatible materials.[3]

lll. Disposal Plan: Waste Management and
Decontamination

Proper disposal of 2-Benzylidenecyclohexanone and its contaminated waste is crucial to
prevent environmental contamination and ensure regulatory compliance.

A. Waste Categorization and Collection

o Hazardous Waste: 2-Benzylidenecyclohexanone and any materials contaminated with it
(e.g., gloves, weighing paper, pipette tips) must be treated as hazardous waste.

o Waste Containers:
o Use separate, clearly labeled, and sealed containers for solid and liquid waste.

o The label should include "Hazardous Waste" and the full chemical name: "2-
Benzylidenecyclohexanone".

o Ensure waste containers are made of a compatible material (e.g., high-density
polyethylene).
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B. Spill Management
o Small Spills:

o Wearing appropriate PPE, cover the spill with an inert absorbent material such as
vermiculite or sand.

o Sweep up the absorbed material and place it in a sealed container for hazardous waste
disposal.

o Clean the spill area with a suitable solvent, and collect the cleaning materials as
hazardous waste.

o Large Spills:
o Evacuate the area immediately.

o Contact your institution's Environmental Health and Safety (EHS) department or
emergency response team.

C. Disposal Protocol

o Collection: Collect all 2-Benzylidenecyclohexanone waste in the designated hazardous
waste containers.

o Storage: Store waste containers in a designated and secure hazardous waste accumulation
area.

o Disposal: Arrange for the pickup and disposal of the hazardous waste through your
institution's certified waste management vendor. Do not dispose of 2-
Benzylidenecyclohexanone down the drain or in regular trash.[3]

IV. Workflow and Logic Diagram

The following diagram illustrates the key decision points and procedural flow for the safe
handling and disposal of 2-Benzylidenecyclohexanone.
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Workflow for Handling 2-Benzylidenecyclohexanone
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Caption: Logical workflow for the safe handling and disposal of 2-
Benzylidenecyclohexanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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